Cas no 2165565-75-1 (rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid
• CAS No: 2165565-75-1
• MF: C₅H₈FNO₂
• MW: 133.120924949646
• CID: 6300067
• PubChem ID: 96218579
• Update Time: 2025-06-13

rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid
• 2165565-75-1
• EN300-1587573

• Inchi： 1S/C5H8FNO2/c6-4-2-7-1-3(4)5(8)9/h3-4,7H,1-2H2,(H,8,9)/t3-,4-/m1/s1
• InChI Key： XTSQVEUVLPTXAG-QWWZWVQMSA-N
• SMILES： F[C@@H]1CNC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 133.05390666g/mol
• Monoisotopic Mass: 133.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid

Research Brief on rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid (CAS: 2165565-75-1): Recent Advances and Applications

The compound rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid (CAS: 2165565-75-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the importance of fluorinated pyrrolidine derivatives as key building blocks in the development of novel pharmaceuticals. The rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid scaffold, in particular, has been explored for its ability to modulate enzyme activity and serve as a precursor for bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of protease inhibitors, showcasing its potential in targeting viral and bacterial enzymes.

In terms of synthesis, advancements have been made in the stereoselective preparation of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid. A team of researchers from the University of Cambridge reported a novel catalytic asymmetric fluorination method, which significantly improves the yield and enantiomeric purity of the compound. This methodological breakthrough, detailed in Nature Chemistry, opens new avenues for large-scale production and further pharmacological evaluation.

Biological evaluations of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid have revealed its promising activity as a modulator of GABA receptors, suggesting potential applications in neurological disorders. Preclinical studies conducted by Pfizer in 2024 indicated that derivatives of this compound exhibit enhanced blood-brain barrier penetration and favorable pharmacokinetic profiles, making them attractive candidates for the treatment of epilepsy and anxiety disorders.

Furthermore, the compound's role in peptide mimetics has been a focal point of recent research. A collaborative study between MIT and Merck & Co. demonstrated that incorporating rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid into peptide backbones enhances their metabolic stability and binding affinity, particularly in the context of oncology targets. These findings were published in ACS Chemical Biology and underscore the compound's versatility in drug design.

In conclusion, rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid (CAS: 2165565-75-1) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in enzyme inhibition, neurological therapeutics, and peptide-based drug development. Continued research into its synthetic optimization and biological mechanisms is expected to yield further innovations in the coming years.